Cas no 921571-63-3 (3-bromo-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzamide)

3-Bromo-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzamide is a brominated benzamide derivative featuring a dihydropyridazine moiety. Its molecular structure combines a phenyl-substituted pyridazinone core with a brominated benzamide side chain, offering potential utility in medicinal chemistry and drug discovery. The bromine atom enhances reactivity for further functionalization, while the dihydropyridazine scaffold may contribute to biological activity, particularly in targeting enzymes or receptors. This compound is suitable for use as an intermediate in synthetic organic chemistry, enabling the development of novel pharmacophores. Its well-defined structure and purity make it a valuable candidate for research applications, including structure-activity relationship studies and lead optimization.
3-bromo-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzamide structure
921571-63-3 structure
Product Name:3-bromo-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzamide
CAS No:921571-63-3
MF:C19H16BrN3O2
MW:398.25324344635
CID:6293387
PubChem ID:18569623
Update Time:2025-05-20

3-bromo-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

    • 3-bromo-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzamide
    • 921571-63-3
    • F2236-0061
    • 3-bromo-N-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)benzamide
    • 3-bromo-N-[2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl]benzamide
    • 3-bromo-N-[2-(6-oxo-3-phenylpyridazin-1-yl)ethyl]benzamide
    • AKOS024629894
    • Inchi: 1S/C19H16BrN3O2/c20-16-8-4-7-15(13-16)19(25)21-11-12-23-18(24)10-9-17(22-23)14-5-2-1-3-6-14/h1-10,13H,11-12H2,(H,21,25)
    • InChI Key: COCVGCDVVKHTEG-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)C(NCCN1C(C=CC(C2C=CC=CC=2)=N1)=O)=O

Computed Properties

  • Exact Mass: 397.04259g/mol
  • Monoisotopic Mass: 397.04259g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 555
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 61.8Ų

3-bromo-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2236-0061-2μmol
3-bromo-N-[2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl]benzamide
921571-63-3 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2236-0061-5μmol
3-bromo-N-[2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl]benzamide
921571-63-3 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2236-0061-10μmol
3-bromo-N-[2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl]benzamide
921571-63-3 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2236-0061-20μmol
3-bromo-N-[2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl]benzamide
921571-63-3 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2236-0061-1mg
3-bromo-N-[2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl]benzamide
921571-63-3 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2236-0061-2mg
3-bromo-N-[2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl]benzamide
921571-63-3 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2236-0061-3mg
3-bromo-N-[2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl]benzamide
921571-63-3 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2236-0061-4mg
3-bromo-N-[2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl]benzamide
921571-63-3 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2236-0061-5mg
3-bromo-N-[2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl]benzamide
921571-63-3 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2236-0061-10mg
3-bromo-N-[2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl]benzamide
921571-63-3 90%+
10mg
$79.0 2023-05-16

Additional information on 3-bromo-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzamide

Introduction to 3-Bromo-N-2-(6-Oxo-3-Phenyl-1,6-Dihydropyridazin-1-yl)Ethylbenzamide (CAS No. 921571-63-3)

3-Bromo-N-2-(6-Oxo-3-Phenyl-1,6-Dihydropyridazin-1-yl)Ethylbenzamide, with the CAS number 921571-63-3, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromo-substituted benzamide moiety and a 6-oxo-3-phenyl-1,6-dihydropyridazine ring. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 3-Bromo-N-2-(6-Oxo-3-Phenyl-1,6-Dihydropyridazin-1-yl)Ethylbenzamide is composed of a benzamide core with a bromine atom at the 3-position, an ethylamine linker, and a substituted pyridazine ring. The presence of the bromine atom and the pyridazine ring imparts specific pharmacological properties to the molecule, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of 3-Bromo-N-2-(6-Oxo-3-Phenyl-1,6-Dihydropyridazin-1-yl)Ethylbenzamide in the treatment of several diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties. The mechanism of action involves the inhibition of specific enzymes and receptors involved in inflammatory pathways, thereby reducing inflammation and pain.

In addition to its anti-inflammatory effects, 3-Bromo-N-2-(6-Oxo-3-Phenyl-1,6-Dihydropyridazin-1-yl)Ethylbenzamide has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways. The ability to selectively target cancer cells while sparing normal cells makes it a valuable candidate for further development in oncology.

The pharmacokinetic properties of 3-Bromo-N-2-(6-Oxo-3-Phenyl-1,6-Dihydropyridazin-1-yl)Ethylbenzamide have also been studied extensively. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. The compound is rapidly absorbed following oral administration and exhibits good bioavailability. It is metabolized primarily in the liver and excreted through both renal and biliary pathways.

To further understand the biological activities of 3-Bromo-N-2-(6-Oxo-3-Phenyl-1,6-Dihydropyridazin-1-yl)Ethylbenzamide, several in vitro and in vivo studies have been conducted. In vitro assays have shown that this compound can effectively inhibit the activity of key enzymes involved in inflammatory responses, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, it has been found to modulate cytokine production and reduce oxidative stress in cell cultures.

In vivo studies using animal models have provided further insights into the therapeutic potential of 3-Bromo-N-2-(6-Oxo-3-Phenyl-1,6-Dihydropyridazin-1-y l)Ethylbenzamide. For example, experiments conducted on rodent models of inflammation have demonstrated significant reductions in paw edema and other markers of inflammation following treatment with this compound. Similarly, studies on cancer models have shown that it can inhibit tumor growth and metastasis.

The safety profile of 3-Bromo-N-2-(6-Oxo - 3 - Phen yl - 1 , 6 - Dih yd ro pyri d az i n - 1 - yl )E th y lbe nzam ide has also been evaluated in preclinical studies. Toxicity assessments indicate that it is well-tolerated at therapeutic doses with minimal side effects. However, as with any new drug candidate, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 3-Bromo-N - 2 - ( 6 - O xo - 3 - Phe n yl - 1 , 6 - D i hyd ro py ri d az i n - 1 - yl )E th y lb en za mi de (CAS No . 921571 - 63 - 3) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in various medical fields. As ongoing studies continue to unravel its mechanisms of action and clinical applications, this compound holds significant promise for improving patient outcomes in conditions such as inflammation and cancer.

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd